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Compound of Interest

Compound Name: 7-Bromo-2-methylquinoline

Cat. No.: B1280046

An In-depth Technical Guide to 7-Bromo-2-methylquinoline

This technical guide provides a comprehensive overview of the molecular structure, formula,
properties, synthesis, and potential applications of 7-Bromo-2-methylquinoline. The
information is intended for researchers, scientists, and professionals in the field of drug
development and materials science.

Molecular Structure and Formula

7-Bromo-2-methylquinoline is a heterocyclic aromatic compound belonging to the quinoline
family. Its structure consists of a quinoline core with a bromine atom substituted at the 7th
position and a methyl group at the 2nd position.[1] This unique substitution pattern influences
its chemical reactivity and biological activity.[1]

The molecular formula for 7-Bromo-2-methylquinoline is C1oHsBrN.[1][2]
The structural representation is as follows:

e SMILES:CC1=NC2=C(C=C1)C=CC(=C2)Br{1]

e INnChl:InChl=1S/C10H8BrN/c1-7-2-3-8-4-5-9(11)6-10(8)12-7/h2-6H,1H3[1]

« INChl Key:VEKOCCXFMXGRTF-UHFFFAOY SA-N[1][3]
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Physicochemical Properties

A summary of the key quantitative data for 7-Bromo-2-methylquinoline is presented in the
table below for easy reference and comparison.

Property Value Reference
Molecular Formula C10HsBrN [1]12]
Molecular Weight 222.08 g/mol [11[2]

CAS Number 4965-34-8 [11[2]
IUPAC Name 7-bromo-2-methylquinoline [1]

Physical Form Solid [3]

Melting Point 57°C [4]

Synthesis and Experimental Protocols

Several methods have been reported for the synthesis of 7-Bromo-2-methylquinoline and its
derivatives. The following are detailed methodologies for key synthetic routes.

Bromination of 2-Methylquinoline

This is a direct method involving the electrophilic substitution of bromine onto the 2-
methylquinoline backbone.

o Experimental Protocol:

o

Dissolve 2-methylquinoline in a suitable solvent (e.g., acetic acid or a chlorinated solvent).

[¢]

Slowly add a brominating agent, such as N-bromosuccinimide (NBS) or elemental
bromine, to the solution while stirring.

[¢]

Control the reaction temperature to ensure selective substitution at the 7-position.

[¢]

Monitor the reaction progress using thin-layer chromatography (TLC).
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[e]

Upon completion, quench the reaction and neutralize any excess acid.

o

Extract the product with an organic solvent.

[¢]

Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

[¢]

Purify the crude product by column chromatography or recrystallization to obtain 7-
Bromo-2-methylquinoline.[1]

Doebner-Miller Synthesis

This method involves the reaction of an aniline with an a,B-unsaturated carbonyl compound to
form the quinoline ring system.

o Experimental Protocol for Synthesis from 3-Bromoaniline and Paraldehyde:
o Pre-cool a 37% hydrochloric acid solution to 0°C.
o Slowly add 3-Bromoaniline (1.0 equivalent) to the cooled acid solution.
o Add paraldehyde (an equivalent of crotonaldehyde) dropwise to the reaction mixture.
o Stir the mixture at room temperature for 1 hour.
o Heat the reaction mixture to reflux and maintain for 3 hours.[4]
o After the reaction is complete, cool the mixture to 0°C.
o Slowly add a saturated aqueous sodium hydroxide solution to neutralize the acid.
o Extract the product with dichloromethane (3x).

o Combine the organic phases, wash with water and saturated brine, and dry over
anhydrous magnesium sulfate.

o Concentrate the solution under reduced pressure to obtain the crude product.

o Separate the resulting mixture of 5-bromo and 7-bromo isomers by column
chromatography to isolate 7-Bromo-2-methylquinoline.[4]
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Synthesis Workflow for 7-Bromo-2-methylquinoline
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Caption: Synthetic pathways for 7-Bromo-2-methylquinoline.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1280046?utm_src=pdf-body-img
https://www.benchchem.com/product/b1280046?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Biological Activity and Potential Applications

While extensive research specifically on 7-Bromo-2-methylquinoline is emerging, the broader
class of quinoline derivatives is well-known for a wide range of biological activities.[5][6] The
presence of the bromine atom and the methyl group on the quinoline scaffold of this compound
suggests potential for various applications.[1]

e Antimicrobial and Anticancer Potential: Quinoline derivatives have shown promise as
antibacterial, antifungal, and anticancer agents.[1][5] The specific substitutions on 7-Bromo-
2-methylquinoline may enhance its efficacy against various cancer cell lines or microbial
strains.[1]

e Enzyme Inhibition: This compound may act as an inhibitor for specific enzymes, which is a
key mechanism in the development of drugs targeting metabolic pathways.[1][7]

e Drug Discovery Scaffold: Due to its chemical structure, 7-Bromo-2-methylquinoline can
serve as a starting point or a key intermediate for the synthesis of more complex molecules
with desired therapeutic properties.[1] The bromine atom, in particular, can be a site for
further chemical modifications through reactions like nucleophilic substitution.[1]

o Materials Science: Heterocyclic aromatic compounds like quinolines can possess interesting
photoluminescent and electrical properties.[1] This suggests that 7-Bromo-2-
methylquinoline could be investigated for applications in materials science, such as in the
development of organic light-emitting diodes (OLEDS).[1]
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Structure-Activity Relationship and Applications
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Caption: Potential applications based on molecular structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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